Cas no 180998-71-4 (1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)-)
180998-71-4 structure
Product Name:1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)-
CAS No:180998-71-4
MF:C22H16F2N2
MW:346.372652053833
CID:1372037
Update Time:2024-08-16
1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)-
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- Inchi: 1S/C22H16F2N2/c1-15-2-12-20(13-3-15)26-22(17-6-10-19(24)11-7-17)14-21(25-26)16-4-8-18(23)9-5-16/h2-14H,1H3
- InChI Key: QQBWIOQIAJGOOV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(C)C=C2)C(C2=CC=C(F)C=C2)=CC(C2=CC=C(F)C=C2)=N1
Computed Properties
- Exact Mass: 346.12828
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 483.4±45.0 °C(Predicted)
- PSA: 17.82
- pka: -0.80±0.10(Predicted)
1H-Pyrazole, 3,5-bis(4-fluorophenyl)-1-(4-methylphenyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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